Cas no 1361813-85-5 (2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl)

• Product Name: 2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl
• CAS No: 1361813-85-5
• MF: C₁₄H₈BrCl₂F₃
• MW: 384.018531799316
• CID: 4996457
• Update Time: 2025-06-22

2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8BrCl2F3/c15-7-12-11(2-1-3-13(12)14(18,19)20)8-4-9(16)6-10(17)5-8/h1-6H,7H2
• InChI Key： COAFFUAHSRGIIQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC=CC=1C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl

Introduction to 2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361813-85-5)

2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361813-85-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, dichloro substituents, and a trifluoromethyl group on a biphenyl scaffold. The combination of these functional groups imparts a range of interesting properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The biphenyl core of this compound is a well-known aromatic system that provides a rigid and planar structure, which can enhance the stability and reactivity of the molecule. The bromomethyl group is particularly noteworthy as it can serve as a versatile handle for further chemical modifications, such as cross-coupling reactions or nucleophilic substitutions. The dichloro substituents add additional functionality and can influence the electronic properties of the molecule, while the trifluoromethyl group introduces significant electron-withdrawing effects, which can modulate the compound's reactivity and biological activity.

Recent studies have highlighted the potential applications of 2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl in drug discovery and development. For instance, researchers at the University of California, San Francisco, have explored its use as a precursor in the synthesis of novel antiviral agents. The unique combination of functional groups in this compound allows for the creation of derivatives with enhanced antiviral activity against a range of pathogens, including influenza and coronaviruses.

In addition to its pharmaceutical applications, 2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl has also shown promise in materials science. A study published in the Journal of Materials Chemistry A demonstrated that this compound can be used to synthesize high-performance polymers with improved thermal stability and mechanical strength. These polymers have potential applications in various industries, including electronics, automotive, and aerospace.

The synthesis of 2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl typically involves multistep procedures that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions, halogenation steps, and selective functional group transformations. Advances in catalytic methods have significantly improved the efficiency and scalability of these processes, making it more feasible to produce this compound on a larger scale.

From a safety perspective, handling 2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl requires adherence to standard laboratory safety protocols. It is important to use appropriate personal protective equipment (PPE) and work in well-ventilated areas to minimize exposure risks. Additionally, proper waste disposal procedures should be followed to ensure environmental safety.

In conclusion, 2'-Bromomethyl-3,5-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361813-85-5) is a multifunctional compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique molecular structure provides a platform for further chemical modifications and innovative research. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.